Cas no 1220035-20-0 (3-Amino-N-(2-furylmethyl)propanamide hydrochloride)

• Product Name: 3-Amino-N-(2-furylmethyl)propanamide hydrochloride
• CAS No: 1220035-20-0
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 1075519
• PubChem ID: 53409677
• Update Time: 2025-06-08

3-Amino-N-(2-furylmethyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-furylmethyl)propanamide hydrochloride
• 3-amino-N-(furan-2-ylmethyl)propanamide hydrochloride
• 3-amino-N-(furan-2-ylmethyl)propanamidehydrochloride
• 3-amino-N-(furan-2-ylmethyl)propanamide;hydrochloride
• AKOS015847548
• 3-amino-N-[(furan-2-yl)methyl]propanamide hydrochloride
• SB61836
• F21048
• 3-amino-N-(furan-2-ylmethyl)propanamide
• 1220035-20-0

• MDL： MFCD13562620
• Inchi： 1S/C8H12N2O2.ClH/c9-4-3-8(11)10-6-7-2-1-5-12-7;/h1-2,5H,3-4,6,9H2,(H,10,11);1H
• InChI Key： OMGGIJBQLZHEFK-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNC(CCN)=O

Computed Properties

• Exact Mass: 204.0665554g/mol
• Monoisotopic Mass: 204.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Additional information on 3-Amino-N-(2-furylmethyl)propanamide hydrochloride

Comprehensive Overview of 3-Amino-N-(2-furylmethyl)propanamide hydrochloride (CAS No. 1220035-20-0)

3-Amino-N-(2-furylmethyl)propanamide hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a furan ring and an amide linkage, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological disorders and metabolic pathways. The hydrochloride salt form enhances its solubility, facilitating its use in aqueous-based experiments.

The compound's CAS No. 1220035-20-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies highlight its role in modulating enzyme activity, particularly in the context of inflammatory responses and cell signaling. This aligns with current trends in precision medicine, where targeted therapies are gaining traction. Users searching for "furan-based amides" or "amino propanamide derivatives" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, 3-Amino-N-(2-furylmethyl)propanamide hydrochloride offers versatility. Its primary amine group allows for further functionalization, making it a building block for more complex structures. This property is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid diversification of molecular scaffolds is essential. The furan moiety, known for its electron-rich nature, contributes to the compound's reactivity in cross-coupling reactions, a hot topic in modern organic synthesis.

In the context of drug delivery systems, this compound's physicochemical properties are under investigation. Its logP value and hydrogen bonding capacity suggest potential for optimizing bioavailability in therapeutic agents. These characteristics resonate with current searches for "improving drug solubility" and "enhancing membrane permeability," addressing common challenges in pharmaceutical development.

Quality control of 3-Amino-N-(2-furylmethyl)propanamide hydrochloride is paramount, with analytical techniques like HPLC and mass spectrometry being employed to ensure purity. The compound's stability under various pH conditions and temperature ranges is frequently studied, responding to the growing demand for "stable pharmaceutical intermediates" in literature. These investigations support its potential as a reliable reagent in long-term research projects.

Environmental considerations are also part of the discourse surrounding this compound. Researchers are examining its biodegradability and ecotoxicological profile, aligning with the increasing focus on green chemistry principles. This aspect addresses common queries about "environmentally friendly synthetic routes" and "sustainable chemical production," making the compound relevant to contemporary discussions in chemical sustainability.

The structural features of 3-Amino-N-(2-furylmethyl)propanamide hydrochloride have drawn attention in computational chemistry studies. Molecular docking simulations explore its potential interactions with various biological targets, a methodology frequently searched in relation to "in silico drug design." These virtual screening approaches complement experimental work, accelerating the identification of promising therapeutic candidates.

In formulation science, the compound's hygroscopicity and crystalline properties are being characterized to optimize its handling and storage. Such practical considerations respond to frequent searches about "handling sensitive chemicals" and "improving compound stability," providing valuable information for laboratory technicians and industrial chemists alike.

Patent literature reveals growing interest in 3-Amino-N-(2-furylmethyl)propanamide hydrochloride as a key intermediate in protected synthetic routes. Its incorporation into prodrug systems and bioconjugates is being explored, addressing the popular search trend for "novel drug delivery technologies." This positions the compound at the forefront of innovative pharmaceutical development.

Safety assessments of this compound follow standard OECD guidelines, with particular attention to its acute toxicity profile. These studies cater to the essential need for "chemical safety data" in research and industrial applications, ensuring compliance with global regulatory standards while maintaining research relevance.